molecular formula C8H4N2OS B8653725 2-Oxo-2,3-dihydro-benzothiazole-6-carbonitrile

2-Oxo-2,3-dihydro-benzothiazole-6-carbonitrile

Cat. No.: B8653725
M. Wt: 176.20 g/mol
InChI Key: OSTUOUYXXVFONN-UHFFFAOYSA-N
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Description

2-Oxo-2,3-dihydro-benzothiazole-6-carbonitrile is a useful research compound. Its molecular formula is C8H4N2OS and its molecular weight is 176.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H4N2OS

Molecular Weight

176.20 g/mol

IUPAC Name

2-oxo-3H-1,3-benzothiazole-6-carbonitrile

InChI

InChI=1S/C8H4N2OS/c9-4-5-1-2-6-7(3-5)12-8(11)10-6/h1-3H,(H,10,11)

InChI Key

OSTUOUYXXVFONN-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1C#N)SC(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Combine 6-bromobenzothiazolinone (2 g, 8.69 mmol), copper cyanide (1.3 g, 1.48 mmol), anhydrous DMF (5 mL) and heat at reflux for 15 h. Add water (20 mL) and sodium cyanide (1.4 g, 27.7 mmol) at 100° C. Cool the reaction mixture to room temperature and stir for 2 h. Extract the reaction mixture with EtOAc (5×30 mL) at 70° C. Combine the organic layers, wash with water (3×40 mL) and dry over anhydrous Na2SO4. Concentrate in vacuo to obtain the desired intermediate as a yellow solid (2 g, 87%). GC-MS m/z: 176 (M+).
Name
6-bromobenzothiazolinone
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.3 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

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